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An In-depth Technical Guide on the Core Chemical and Physical Properties of Ammonium
Oxalate

For Researchers, Scientists, and Drug Development Professionals

Ammonium oxalate, a dicarboxylic acid salt with the chemical formula (NH4)2C204, is a
versatile compound utilized across various scientific disciplines.[1] This guide provides a
comprehensive overview of its fundamental chemical and physical properties, detailed
experimental protocols for their determination, and visual representations of key processes
involving this compound. This document is intended to serve as a technical resource for
researchers, scientists, and professionals in drug development who may utilize ammonium
oxalate in their work.

Chemical Properties

Ammonium oxalate is an ammonium salt comprised of a 2:1 ratio of ammonium (NHa4*) and
oxalate (C20427) ions.[1] It is recognized for its role as a reducing agent and an analytical
reagent.[1][2]

Table 1: Chemical Identification of Ammonium Oxalate
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Identifier Value

IUPAC Name Ammonium oxalate[2]
Systematic IUPAC Name Ammonium ethanedioate[2]
Other Names Diammonium oxalate[1]

1113-38-8 (anhydrous), 6009-70-7

CAS Number

(monohydrate)[2]
Molecular Formula C2HsN204[3]

124.10 g/mol (anhydrous)[3], 142.11 g/mol
Molar Mass

(monohydrate)[4]

Reactivity and Decomposition:

Ammonium oxalate acts as a reducing agent and can react with oxidizing agents. For
instance, it reacts swiftly with solutions of sodium hypochlorite.[3][5] Upon heating, ammonium
oxalate decomposes. The initial decomposition yields oxamide and water.[4] Further heating
leads to the formation of carbon monoxide, carbon dioxide, and ammonia.[4][5] The
decomposition is reported to begin at temperatures around 70 °C (158 °F).[2][3]

Physical Properties

Ammonium oxalate is an odorless, colorless to white crystalline solid.[1][2] It is non-volatile
and typically exists as a monohydrate.[1][2]

Table 2: Physical and Thermodynamic Properties of Ammonium Oxalate
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Property Value

Appearance Colorless or white crystalline solid[2]

Odor Odorless[1]

Density 1.5 g/cm3[6]

Melting Point Decomposes at 70 °C (158 °F; 343 K)[2][3]
Solubility in Water 5.20 g/100 mL at 25 °C[2]

Solubility Slightly soluble in alcohol, insoluble in ether[1]
pH of 0.1 M solution 6.4[3]

Crystal Structure Orthorhombic[7]

Experimental Protocols

This section details standardized methodologies for the synthesis of ammonium oxalate and
the determination of its key physical and chemical properties.

Synthesis of Ammonium Oxalate

A common laboratory method for the preparation of ammonium oxalate involves the
neutralization of oxalic acid with an ammonium salt in an aqueous solution.[8]

Methodology:

» Dissolve 100 g of oxalic acid in 800 mL of deionized water. Gentle warming of the solution
can aid in dissolution.

» Neutralize the oxalic acid solution by slowly adding approximately 83 g of ammonium
carbonate. Alternatively, 270 mL of a 10% ammonium hydroxide solution can be used.

» During neutralization, the solution should be heated to its boiling point.
e Ensure the final solution is neutral by testing with litmus paper.

 Filter the hot solution to remove any impurities.
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 Allow the filtrate to cool slowly to room temperature to facilitate the crystallization of
ammonium oxalate.

» Collect the resulting needle-shaped crystals by filtration.

o Further crops of crystals can be obtained by evaporating the mother liquor.

Determination of Melting Point (Decomposition
Temperature)

The melting point of a substance is a key indicator of its purity. For ammonium oxalate, this is
more accurately a decomposition temperature. A common and effective method for its
determination is the capillary tube method using a melting point apparatus.[1][6]

Methodology:
o Ensure the ammonium oxalate sample is completely dry and finely powdered.

o Pack a small amount of the powdered sample into a capillary tube, sealed at one end, to a
height of 2-3 mm.[1]

e Place the capillary tube into the heating block of a melting point apparatus.[6]

o Heat the block rapidly to a temperature approximately 15-20°C below the expected
decomposition temperature.

e Then, reduce the heating rate to about 1-2°C per minute to allow for accurate observation.[1]

[6]

e Record the temperature at which the solid first begins to melt (or in this case, decompose,
which may be observed as darkening or gas evolution) and the temperature at which the
entire sample becomes liquid. This range is the melting (decomposition) point.[1]

Gravimetric Determination of Calcium using Ammonium
Oxalate
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Ammonium oxalate is a crucial reagent in analytical chemistry for the quantitative
determination of calcium through gravimetric analysis.[7][9] This method relies on the
precipitation of calcium as insoluble calcium oxalate.

Methodology:

Accurately weigh a sample containing calcium and dissolve it in a suitable solvent, typically
in an acidic solution to prevent premature precipitation.[7][9]

e Add a few drops of methyl red indicator to the solution.[9]

e Slowly add a 5% solution of ammonium oxalate while stirring continuously.[7] The addition
of urea at this stage allows for a gradual increase in pH upon heating, promoting the
formation of larger, purer crystals of calcium oxalate.[9]

o Heat the solution gently to facilitate the decomposition of urea and the slow precipitation of
calcium oxalate. The solution will turn yellow as the pH increases.[9]

» Allow the precipitate to digest and settle for a period to ensure complete precipitation.
« Filter the precipitate through a pre-weighed sintered glass crucible.[9]

e Wash the precipitate with a dilute ammonium oxalate solution and then with cold deionized
water to remove any soluble impurities.[7]

e Dry the precipitate in an oven at a constant temperature (e.g., 110°C) until a constant weight
is achieved.[7]

e From the mass of the dried calcium oxalate precipitate, the mass of calcium in the original
sample can be calculated.

Visualizations

The following diagrams, created using the DOT language, illustrate key processes involving
ammonium oxalate.
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Caption: Synthesis of Ammonium Oxalate.
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Caption: Thermal Decomposition Pathway.
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Caption: Gravimetric Analysis of Calcium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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